Cas no 37088-65-6 (2-Azetidinone, 4-phenyl-, (4R)-)

2-Azetidinone, 4-phenyl-, (4R)- structure
37088-65-6 structure
Product Name:2-Azetidinone, 4-phenyl-, (4R)-
CAS No:37088-65-6
MF:C9H9NO
MW:147.173862218857
CID:2939212
Update Time:2023-08-10

2-Azetidinone, 4-phenyl-, (4R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinone, 4-phenyl-, (4R)-
    • 4alpha-Phenylazetidine-2-one
    • Inchi: 1S/C9H9NO/c11-9-6-8(10-9)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,10,11)/t8-/m1/s1
    • InChI Key: MWKMQPSNTJCASD-MRVPVSSYSA-N
    • SMILES: O=C1C[C@H](C2C=CC=CC=2)N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.1

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